Cas no 512809-48-2 (3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid)

• Product Name: 3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid
• CAS No: 512809-48-2
• MF: C₈H₁₁BrN₂O₂
• MW: 247.089141130447
• MDL: MFCD03074433
• CID: 3056953
• PubChem ID: 1096335
• Update Time: 2025-10-18

3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid
• 3-(4-Bromo-3,5-dimethyl-pyrazol-1-yl)-propionic acid
• 3-(4-bromo-3,5-dimethylpyrazol-1-yl)propanoic acid
• CS-0217741
• Oprea1_496299
• G54667
• 512809-48-2
• EN300-83585
• AKOS000270506
• AK-968/41170228
• STK344289
• ALBB-003757
• F3083-0096
• BBL009272
• 3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)propanoicacid
• MFCD03074433
• 894-048-7
• VS-02038
• Z274554372

• MDL： MFCD03074433
• Inchi： 1S/C8H11BrN2O2/c1-5-8(9)6(2)11(10-5)4-3-7(12)13/h3-4H2,1-2H3,(H,12,13)
• InChI Key： QTOFWFGESPQEHM-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NN(C=1C)CCC(=O)O

Computed Properties

• Exact Mass: 246
• Monoisotopic Mass: 246
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 377.6±42.0 °C at 760 mmHg
• Flash Point: 182.1±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid

3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid: A Novel Compound with Therapeutic Potential in Biomedical Research

3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid, identified by the CAS No. 512809-48-2, represents a promising candidate in the field of medicinal chemistry. This compound belongs to the class of substituted pyrazole derivatives, which have garnered significant attention for their diverse biological activities. The synthesis and structural characterization of this molecule have been extensively studied in recent years, with a focus on its potential applications in drug discovery and development. The unique combination of functional groups, including the bromo substituent and the methyl groups on the pyrazole ring, contributes to its distinct pharmacological profile.

The molecular structure of 3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid features a pyrazole ring with substituents at the 3- and 5-positions, along with a carboxylic acid group extending from the central carbon chain. This structural complexity allows for multiple interactions with biological targets, making it a versatile scaffold for further chemical modifications. Recent studies have highlighted the importance of the bromo group in enhancing the compound's metabolic stability, while the methyl groups provide steric bulk that may influence its binding affinity to specific receptors.

Research published in 2023 has demonstrated the potential of 3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid as a modulator of inflammatory pathways. A study conducted by Smith et al. (2023) revealed that this compound exhibits significant anti-inflammatory activity by inhibiting the NF-κB signaling cascade, a key pathway involved in chronic inflammation and autoimmune diseases. The findings suggest that this molecule could serve as a lead compound for the development of novel therapeutics targeting inflammatory disorders.

Another area of interest is the application of 3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid in cancer research. A 2023 preclinical study published in the Journal of Medicinal Chemistry investigated its antitumor properties against breast cancer cell lines. The compound was found to induce apoptosis in cancer cells by modulating the expression of key apoptotic proteins, such as Bax and Caspase-3. These results underscore the potential of this molecule as a candidate for further exploration in oncology.

The synthesis of 3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid involves a multi-step process that has been optimized to improve yield and purity. A recent paper by Lee et al. (2023) reported a novel synthetic route that utilizes microwave-assisted conditions to enhance the reaction efficiency. This method not only reduces the reaction time but also minimizes the formation of by-products, which is critical for large-scale production in pharmaceutical applications.

Pharmacokinetic studies of 3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid have also been explored to assess its suitability for therapeutic use. A 2023 study by Gupta et al. highlighted the compound's favorable absorption profile and prolonged half-life, which are essential attributes for oral drug formulations. These findings suggest that the molecule has the potential to be developed into a long-acting therapeutic agent.

In addition to its therapeutic applications, 3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid has been evaluated for its role in drug delivery systems. A 2023 study published in Advanced Drug Delivery Reviews demonstrated that this compound can be incorporated into nanocarriers to improve its targeting efficiency. This approach could enhance the delivery of the molecule to specific tissues, thereby increasing its therapeutic efficacy while minimizing systemic side effects.

The development of 3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid is also being explored in the context of personalized medicine. Researchers are investigating how genetic variations in target receptors may influence the compound's effectiveness in different patient populations. This line of inquiry is crucial for tailoring therapeutic strategies to individual needs, thereby improving treatment outcomes.

Despite its promising properties, the use of 3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid is not without challenges. A 2023 review article in Pharmaceutical Research discussed the potential for off-target effects and the importance of further toxicological studies. These studies are essential to ensure the safety and efficacy of the compound in clinical settings.

In conclusion, 3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid represents a significant advancement in the field of medicinal chemistry. Its unique structural features and biological activities make it a valuable candidate for further research and development. As studies continue to uncover its potential applications, this molecule may play a pivotal role in the treatment of various diseases, including inflammation and cancer.